1-(2,5-dimethylbenzyl)-3-((3-methylbenzyl)thio)-1H-indole

• IUPAC Name: 1-[(2,5-dimethylphenyl)methyl]-3-[(3-methylphenyl)methylsulfanyl]indole
• InChI: InChI=1S/C25H25NS/c1-18-7-6-8-21(13-18)17-27-25-16-26(24-10-5-4-9-23(24)25)15-22-14-19(2)11-12-20(22)3/h4-14,16H,15,17H2,1-3H3
• InChI Key: GQAJYOHEPKNHMT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CSC2=CN(C3=CC=CC=C32)CC4=C(C=CC(=C4)C)C
• Molecular Formula: C25H25NS
• Molecular Weight: 371.5 g/mol

Description

1-(2,5-dimethylbenzyl)-3-((3-methylbenzyl)thio)-1H-indole, also known as DMDD, is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. DMDD is a member of the indole family of compounds, which are known for their diverse biological activities. In

Scientific Research Applications

Synthesis and Functionalization of Indoles

Indole derivatives are synthesized and functionalized through various methods, including palladium-catalyzed reactions, highlighting their versatility in organic chemistry. Palladium-catalyzed synthesis offers access to fine chemicals, pharmaceutical intermediates, and active ingredients efficiently and with less waste, reflecting the significant impact of this method on the synthesis of indole derivatives (Cacchi & Fabrizi, 2005).

Biological Activities

Indole derivatives exhibit a range of biological activities. For example, substituted thiopyrano[2,3,4-c,d]indoles have shown potential as inhibitors of 5-lipoxygenase (5-LO), indicating their usefulness in addressing inflammatory conditions and asthma (Hutchinson et al., 1993). Moreover, indole derivatives have been explored for their antimicrobial properties, as evidenced by novel 1,3-dioxolanes linked to indole structures demonstrating moderate inhibitory activity against fungi and bacteria (Ramadan et al., 2019).